(2-isopropyl-1-methyl-1H-imidazol-5-yl)(4-isopropylphenyl)methanol

• IUPAC Name: (3-methyl-2-propan-2-ylimidazol-4-yl)-(4-propan-2-ylphenyl)methanol
• InChI: InChI=1S/C17H24N2O/c1-11(2)13-6-8-14(9-7-13)16(20)15-10-18-17(12(3)4)19(15)5/h6-12,16,20H,1-5H3
• InChI Key: QIBIUBZZLZHBID-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(C2=CN=C(N2C)C(C)C)O
• Molecular Formula: C17H24N2O
• Molecular Weight: 272.4 g/mol

Description

Synthesis Analysis

Imidazole compounds can be synthesized from glyoxal and ammonia. There are various synthetic routes for imidazole and their derived products.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic ring that contains three carbon atoms, two nitrogen atoms, and two double bonds. The molecular weight of a similar compound, (1-methyl-1H-imidazol-4-yl)methanol, is 112.13.

Chemical Reactions Analysis

Imidazole compounds are known for their broad range of chemical and biological properties. They have become an important synthon in the development of new drugs.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The mechanism of action of imidazole compounds can vary widely depending on their specific structure and the biological system in which they are acting. Many imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

Safety and hazards of imidazole compounds can vary widely depending on their specific structure. For example, (1-Isopropyl-1H-imidazol-5-yl)methanol hydrochloride is classified as Eye Irritant 2 and Skin Irritant 2 according to the GHS classification.

Future Directions

The future directions of research on imidazole compounds are likely to continue to focus on their synthesis and potential applications in medicine and other fields. Given their broad range of biological activities, they are of great interest in the development of new drugs.